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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Absent in Melanoma 2 (AIM2) gene and
its protein product. AIM2 is a critical cytosolic sensor of double-stranded DNA (dsDNA) that
plays a pivotal role in the innate immune system. Upon detecting foreign or aberrant host
dsDNA in the cytoplasm, AIM2 triggers the assembly of a multi-protein complex known as the
AIM2 inflammasome, leading to inflammatory responses and a form of programmed cell death
called pyroptosis.

AIM2 Gene Structure

The human AIM2 gene is a member of the PYHIN (pyrin and HIN domain-containing) family of
proteins, which are characterized by their role in sensing nucleic acids.[1][2] The expression of
AIM2 is induced by interferons, highlighting its role in antiviral and antibacterial immunity.[3][4]

Genomic Locus and Organization

The AIM2 gene is located on the long (g) arm of human chromosome 1.[5][6] Specific details
regarding its genomic location and structure are summarized in the table below.
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Attribute Description Reference
Official Full Name Absent in Melanoma 2 [6]
Gene Symbol AIM2 [4]
Organism Homo sapiens [6]
Chromosomal Location 1923.1 [5]

Start: 159,055,051 bp, End:
159,147,132 bp (complement [6]

strand)

Genomic Coordinates
(GRCh38.p14)

Exon Count 14 [6]

AIM2 Protein Domains and Structure

The AIM2 protein is a 343-amino acid protein that functions as a direct sensor for dsDNA. Its
structure is bipartite, consisting of two key functional domains connected by a linker region.[5]
[7] This modular architecture is central to its mechanism of action: one domain for sensing and
another for signaling.

Core Protein Domains

e N-terminal Pyrin Domain (PYD): This domain, typically spanning amino acids 1-87, is a
member of the death domain superfamily.[5][7] Its primary function is to mediate homotypic
protein-protein interactions. Specifically, the AIM2 PYD interacts with the PYD of the adaptor
protein ASC (Apoptosis-associated speck-like protein containing a CARD), which is a crucial
step for inflammasome assembly.[1][8]

o C-terminal HIN-200 Domain: This domain (hematopoietic, interferon-inducible, nuclear
localization) is responsible for recognizing and binding to dsDNA.[2][9] Located
approximately at residues 138-337, the HIN-200 domain itself is composed of two
oligonucleotide/oligosaccharide binding (OB) folds.[1][5] The binding is sequence-
independent but requires a minimum length of approximately 70-80 base pairs for robust
activation.[5][10] The interaction is primarily electrostatic, with positively charged residues on
the HIN domain surface binding to the negatively charged sugar-phosphate backbone of the
dsDNA.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Immunobiology and Structural Biology of AIM2 Inflammasome - PMC
[pmc.ncbi.nlm.nih.gov]

o 2. researchgate.net [researchgate.net]

e 3. AIM2 in health and disease: inflammasome and beyond - PMC [pmc.ncbi.nim.nih.gov]
e 4. genecards.org [genecards.org]

e 5. AIM2 - Wikipedia [en.wikipedia.org]

e 6. AIM2 absent in melanoma 2 [Homo sapiens (human)] - Gene - NCBI [ncbi.nim.nih.gov]

e 7. Structure, Activation and Regulation of NLRP3 and AIM2 Inflammasomes | MDPI
[mdpi.com]

» 8. researchgate.net [researchgate.net]
e 9. mdpi.com [mdpi.com]

e 10. Structure, Activation and Regulation of NLRP3 and AIM2 Inflammasomes - PMC
[pmc.ncbi.nlm.nih.gov]

e 11. Structures of The HIN Domain:DNA Complexes Reveal Ligand Binding and Activation
Mechanisms of The AIM2 Inflammasome and IFI16 Receptor - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the AIM2 Gene and
Protein]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1575211#aim2-gene-structure-and-protein-domains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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